Cas no 60537-25-9 (epi-Inositol,6-O-methyl- (9CI))

• Product Name: epi-Inositol,6-O-methyl- (9CI)
• CAS No: 60537-25-9
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• CID: 508600
• PubChem ID: 6551016
• Update Time: 2025-04-19

epi-Inositol,6-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• epi-Inositol,6-O-methyl- (9CI)
• 6-methoxycyclohexane-1,2,3,4,5-pentol
• (-)-bornesitol
• (-)-D-Bornesitol
• 1D-1-O-methyl-myo-inositol
• 3-O-METHYL-D-CHIRO-INOSITOL
• 3-O-methyl-myo-inositol
• abietit
• chiro-Inositol, 3-O-methyl-
• CUNEATE LESPEDZA EXTRACT
• D-(-)-bornesitol
• L-bornesitol
• D-1-O-methyl-muco-inositol
• 60537-25-9
• 1-O-methyl-muco-inositol

• Inchi： 1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3/t2?,3-,4+,5-,6+,7?
• InChI Key： DSCFFEYYQKSRSV-QQTVYWKESA-N
• SMILES： O(C)C1[C@@H]([C@@H](C([C@@H]([C@@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 194.07902
• Monoisotopic Mass: 194.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.38
• LogP: -3.18050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols